Cas no 2138510-57-1 (N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine)
N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine Chemical and Physical Properties
Names and Identifiers
-
- N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine
- 2138510-57-1
- EN300-763431
-
- Inchi: 1S/C15H22BrN/c1-12-7-6-8-13(15(12)16)11-17(2)14-9-4-3-5-10-14/h6-8,14H,3-5,9-11H2,1-2H3
- InChI Key: ZQPIGMDZOQSTDI-UHFFFAOYSA-N
- SMILES: BrC1C(C)=CC=CC=1CN(C)C1CCCCC1
Computed Properties
- Exact Mass: 295.09356g/mol
- Monoisotopic Mass: 295.09356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 3.2Ų
N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-763431-1.0g |
N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine |
2138510-57-1 | 95% | 1.0g |
$557.0 | 2024-05-22 | |
| Enamine | EN300-763431-0.05g |
N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine |
2138510-57-1 | 95% | 0.05g |
$468.0 | 2024-05-22 | |
| Enamine | EN300-763431-0.1g |
N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine |
2138510-57-1 | 95% | 0.1g |
$490.0 | 2024-05-22 | |
| Enamine | EN300-763431-0.25g |
N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine |
2138510-57-1 | 95% | 0.25g |
$513.0 | 2024-05-22 | |
| Enamine | EN300-763431-0.5g |
N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine |
2138510-57-1 | 95% | 0.5g |
$535.0 | 2024-05-22 | |
| Enamine | EN300-763431-2.5g |
N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine |
2138510-57-1 | 95% | 2.5g |
$1089.0 | 2024-05-22 | |
| Enamine | EN300-763431-5.0g |
N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine |
2138510-57-1 | 95% | 5.0g |
$1614.0 | 2024-05-22 | |
| Enamine | EN300-763431-10.0g |
N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine |
2138510-57-1 | 95% | 10.0g |
$2393.0 | 2024-05-22 |
N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine
Comprehensive Overview of N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine (CAS No. 2138510-57-1)
N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine (CAS No. 2138510-57-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromo-methylphenyl and methylcyclohexanamine moieties, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a candidate for modulating biological pathways or serving as an intermediate in synthetic chemistry.
In recent years, the demand for N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine has increased due to its relevance in developing novel therapeutic agents. With the rise of AI-driven drug discovery and computational chemistry, this compound has been flagged in databases for its potential to interact with specific protein targets. Its CAS No. 2138510-57-1 is frequently searched in academic and industrial settings, reflecting its growing importance in high-throughput screening and medicinal chemistry projects.
The synthesis of N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine involves multi-step organic reactions, often starting from commercially available precursors. Its brominated aromatic ring and cyclohexylamine backbone contribute to its stability and reactivity, making it a versatile building block for further derivatization. Laboratories focusing on small molecule libraries or fragment-based drug design frequently include this compound in their portfolios.
From an environmental and safety perspective, N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine is handled under standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage and handling are essential to maintain its integrity. The compound’s physicochemical properties, such as solubility and melting point, are critical for researchers optimizing reaction conditions or formulating it for biological assays.
One of the trending topics surrounding CAS No. 2138510-57-1 is its potential role in addressing neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter systems, sparking interest in its application for central nervous system (CNS) disorders. This aligns with the broader industry focus on precision medicine and targeted therapies, where unique chemical scaffolds like this are invaluable.
In the context of green chemistry, researchers are also investigating sustainable synthesis routes for N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine. Efforts to reduce waste and improve atom economy are driving innovations in its production, catering to the growing demand for eco-friendly chemical processes. This compound’s adaptability to catalytic methods and flow chemistry techniques further enhances its appeal.
For those searching where to buy N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine, it is available through select chemical suppliers specializing in rare and research-grade compounds. Its CAS No. 2138510-57-1 serves as a unique identifier for procurement, ensuring accuracy in sourcing. Additionally, databases like PubChem and Reaxys provide detailed spectral and analytical data, aiding in its characterization.
In summary, N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine (CAS No. 2138510-57-1) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug development to sustainable synthesis, underscore its value in advancing scientific and industrial frontiers. As interest in tailored molecular solutions grows, this compound is poised to remain a key player in innovative research endeavors.
2138510-57-1 (N-[(2-bromo-3-methylphenyl)methyl]-N-methylcyclohexanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)